N'-[4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-N'-methylacetohydrazide

• IUPAC Name: N'-[4-cyano-2-methyl-5-(trifluoromethyl)pyrazol-3-yl]-N'-methylacetohydrazide
• InChI: InChI=1S/C9H10F3N5O/c1-5(18)14-16(2)8-6(4-13)7(9(10,11)12)15-17(8)3/h1-3H3,(H,14,18)
• InChI Key: LIVRIYUFSZXMBF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NN(C)C1=C(C(=NN1C)C(F)(F)F)C#N
• Molecular Formula: C9H10F3N5O
• Molecular Weight: 261.20 g/mol

Description

N'-[4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-N'-methylacetohydrazide is a useful research compound. Its molecular formula is C9H10F3N5O and its molecular weight is 261.208. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Antitumor Activity

Research into the synthesis of heterocyclic compounds using cyanoacetylhydrazine derivatives has led to the development of novel pyrazole derivatives. These compounds have shown promising antitumor activities against human tumor cell lines, such as breast adenocarcinoma, non-small cell lung cancer, and CNS cancer, exhibiting inhibitory effects that in some cases surpass those of doxorubicin, a standard chemotherapeutic agent (Mohareb, El-Sayed, & Abdelaziz, 2012).

Regioselective Synthesis of Pyrazoles

Another avenue of research has involved the regioselective synthesis of 5-trifluoromethyl pyrazoles, showcasing a method for creating pyrazole derivatives with potential applications in developing new therapeutic agents. This synthesis pathway offers a straightforward approach to accessing a variety of pyrazole compounds, which could be valuable in drug discovery and development processes (Yu & Huang, 1997).

Synthesis and pKa Determination of Trifluoromethylazoles

The synthesis of trifluoromethylazole derivatives and the determination of their pKa values through 19F NMR spectroscopy have been studied, highlighting their potential use in measuring pH in biological media. This research contributes to the understanding of the chemical properties of trifluoromethylazoles and their applications in biological and chemical sensing technologies (Jones, Branch, Thompson, & Threadgill, 1996).

Antiproliferative Efficacy on Human Hepatic Cancer Cell Lines

A focus on the synthesis of new pyrazolo[1,2-b]phthalazinediones through an eco-friendly one-pot synthesis method has revealed their antiproliferative efficacy against hepatic cancer cell lines. This work emphasizes the pharmaceutical and biochemical significance of these compounds, offering insights into their potential as anticancer agents (Rashdan, Gomha, El-Gendey, El-Hashash, & Soliman, 2018).

Synthesis of Annelated Pyran Derivatives

The use of cyanoacetic acid hydrazide in heterocyclic synthesis to produce annelated pyran derivatives has been explored. These studies provide a new route for synthesizing various heterocyclic compounds, enriching the chemical toolbox available for creating molecules with potential therapeutic applications (Eldin, El-Din, & Basyouni, 1993).